4-bromo-2-(4-fluorophenyl)-5-(4-methylpiperazino)-3(2H)-pyridazinone

• IUPAC Name: 4-bromo-2-(4-fluorophenyl)-5-(4-methylpiperazin-1-yl)pyridazin-3-one
• InChI: InChI=1S/C15H16BrFN4O/c1-19-6-8-20(9-7-19)13-10-18-21(15(22)14(13)16)12-4-2-11(17)3-5-12/h2-5,10H,6-9H2,1H3
• InChI Key: VEOJECYMAIKRIT-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)C2=C(C(=O)N(N=C2)C3=CC=C(C=C3)F)Br
• Molecular Formula: C15H16BrFN4O
• Molecular Weight: 367.22 g/mol

Description

4-bromo-2-(4-fluorophenyl)-5-(4-methylpiperazino)-3(2H)-pyridazinone, also known as 4-BFP-4MP-3(2H)-P, is a novel heterocyclic compound that has recently been the subject of extensive scientific research. This compound has been studied for its potential applications in a variety of fields, such as medicinal chemistry, organic synthesis, and biochemistry. Due to its unique structure, 4-BFP-4MP-3(2H)-P has been found to possess a number of interesting properties that can be used for a variety of purposes.

Scientific Research Applications

Pyridazinone Compounds as Cyclooxygenase Inhibitors

Pyridazinone derivatives, including compounds structurally related to 4-bromo-2-(4-fluorophenyl)-5-(4-methylpiperazino)-3(2H)-pyridazinone, have been extensively studied for their potential as selective Cyclooxygenase-2 (COX-2) inhibitors. These compounds exhibit significant anti-inflammatory and analgesic properties, making them potential candidates for the treatment of pain and inflammation associated with arthritis. One such compound, ABT-963, has shown exceptional selectivity for COX-2 over COX-1, highlighting the therapeutic potential of these pyridazinone derivatives in managing conditions that benefit from COX-2 inhibition (Asif, 2016).

Azolo[d]pyridazinones in Medicinal Chemistry

Azolo[d]pyridazinone derivatives are recognized for their broad spectrum of biological activities. These compounds have been explored for their potential in treating various diseases, including diabetes, cancer, asthma, and depression. The pharmacological significance of azolo[d]pyridazinones lies in their ability to target specific enzymes and receptors, such as Phosphodiesterases (PDEs), Cyclooxygenase (COX), and Dipeptidyl peptidase-4 (DPP-4). Their diverse pharmacological activities underscore the versatility of pyridazinone-based compounds in drug discovery and development (Tan & Ozadali Sari, 2020).

Synthetic Approaches to Pyridazinone Analogues

The synthesis and chemical properties of pyridazinone and its analogues have been a subject of considerable interest. These compounds are synthesized through various methods, including reactions with hydrazine derivatives and β-aroylpropionic acid derivatives. Pyridazinones possess unique biological activities, particularly in relation to the cardiovascular system. Understanding the synthetic pathways and properties of these compounds provides valuable insights into their potential therapeutic applications (Jakhmola et al., 2016).